Cas no 1261836-31-0 (Ethyl 4,2',3',4',5',6'-hexafluorobiphenyl-3-carboxylic acid)

• Product Name: Ethyl 4,2',3',4',5',6'-hexafluorobiphenyl-3-carboxylic acid
• CAS No: 1261836-31-0
• MF: C₁₅H₈F₆O₂
• MW: 334.213245391846
• CID: 4997387
• Update Time: 2025-05-21

Ethyl 4,2',3',4',5',6'-hexafluorobiphenyl-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• Ethyl 4,2',3',4',5',6'-hexafluorobiphenyl-3-carboxylic acid

• Inchi： 1S/C15H8F6O2/c1-2-5-6(3-4-7(16)8(5)15(22)23)9-10(17)12(19)14(21)13(20)11(9)18/h3-4H,2H2,1H3,(H,22,23)
• InChI Key： ZHUFZBOJSIUZIT-UHFFFAOYSA-N
• SMILES： FC1C=CC(C2C(=C(C(=C(C=2F)F)F)F)F)=C(C=1C(=O)O)CC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 420
• XLogP3: 4.5
• Topological Polar Surface Area: 37.3

Additional information on Ethyl 4,2',3',4',5',6'-hexafluorobiphenyl-3-carboxylic acid

Ethyl 4,2',3',4',5',6'-Hexafluorobiphenyl-3-Carboxylic Acid: A Comprehensive Overview

Ethyl 4,2',3',4',5',6'-hexafluorobiphenyl-3-carboxylic acid, with the CAS number 1261836-31-0, is a highly fluorinated aromatic compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications. This compound belongs to the class of biphenyl carboxylic acids, where the biphenyl ring system is substituted with multiple fluorine atoms and an ethyl ester group. The presence of six fluorine atoms in the molecule significantly influences its electronic properties, making it a valuable material in various fields such as electronics, pharmaceuticals, and advanced materials.

The structure of Ethyl 4,2',3',4',5',6'-hexafluorobiphenyl-3-carboxylic acid consists of two phenyl rings connected by a single bond (biphenyl system). The fluorine atoms are strategically placed at positions 4, 2', 3', 4', 5', and 6' on the biphenyl rings. This high degree of fluorination imparts exceptional stability to the molecule due to the strong electronegativity of fluorine atoms. Additionally, the ethyl ester group at position 3 of one of the phenyl rings contributes to the molecule's solubility in organic solvents, making it easier to handle in synthetic processes.

Recent studies have highlighted the importance of fluorinated aromatic compounds like Ethyl 4,2',3',4',5',6'-hexafluorobiphenyl-3-carboxylic acid in the development of advanced materials. For instance, researchers have explored its potential as a building block for high-performance polymers and liquid crystal displays (LCDs). The fluorine atoms in the molecule not only enhance its thermal stability but also improve its dielectric properties, making it suitable for use in electronic devices that require high-speed data transmission and low power consumption.

In terms of synthesis, Ethyl 4,2',3',4',5',6'-hexafluorobiphenyl-3-carboxylic acid can be prepared through a multi-step process involving electrophilic substitution reactions and subsequent functionalization. The introduction of fluorine atoms into the biphenyl system typically requires harsh reaction conditions, such as the use of fluorinating agents like HF or F₂. However, recent advancements in catalytic chemistry have enabled more efficient and selective fluorination methods, reducing the overall cost and environmental impact of production.

The application of Ethyl 4,2',3',4',5',6'-hexafluorobiphenyl-3-carboxylic acid extends beyond materials science. In pharmaceutical research, this compound has been investigated as a potential lead molecule for drug development. Its unique electronic properties make it a promising candidate for designing drugs targeting specific receptors or enzymes. For example, studies have shown that this compound can modulate certain ion channels with high precision, suggesting its potential use in treating neurological disorders.

Moreover, Ethyl 4,2',3',4',5',6'-hexafluorobiphenyl-3-carboxylic acid has been explored for its role in energy storage technologies. Researchers have found that this compound can serve as an effective electrolyte additive in lithium-ion batteries (LIBs), enhancing their cycling stability and energy density. The fluorinated biphenyl structure provides excellent compatibility with lithium salts and improves ion transport within the battery system.

In conclusion, Ethyl 4,2',3',4' ,5' ,6'-hexafluorobiphen yl -3 -carboxylic acid strong > represents a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical structure and properties make it an invaluable tool for scientists and engineers working on cutting-edge technologies. As research continues to uncover new uses for this compound, it is expected to play an increasingly important role in shaping future innovations in materials science and beyond.